Cas no 1420850-00-5 (2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride)

• Product Name: 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride
• CAS No: 1420850-00-5
• MF: C₁₁H₁₃ClN₂S₂
• MW: 272.817318677902
• MDL: MFCD24381574
• CID: 2175920
• PubChem ID: 71637282
• Update Time: 2025-10-28

2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-ylthio)benzo[d]thiazole hydrochloride
• 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride

• MDL： MFCD24381574
• Inchi： 1S/C11H12N2S2.ClH/c1-2-4-10-9(3-1)13-11(15-10)14-8-5-6-12-7-8;/h1-4,8,12H,5-7H2;1H
• InChI Key： WBEPTXODXIIRNJ-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC2C=CC=CC=2S1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride

Comprehensive Guide to 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride (CAS No. 1420850-00-5)

2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride (CAS No. 1420850-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole core and pyrrolidine sulfanyl side chain, exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and bioactivity.

The molecular structure of 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride combines a benzothiazole moiety with a pyrrolidine ring, linked via a sulfur atom. This configuration enhances its reactivity and binding affinity, making it a valuable candidate for drug discovery and material science. The hydrochloride salt form improves its solubility, facilitating its use in aqueous environments, which is critical for biological assays and formulation development.

One of the most searched questions about 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride is its role in medicinal chemistry. Recent studies highlight its potential as a scaffold for designing novel kinase inhibitors and antimicrobial agents. The benzothiazole core is known for its pharmacological relevance, often found in compounds with anti-inflammatory, anticancer, and neuroprotective activities. This has spurred interest in exploring its derivatives for targeted therapies.

In addition to its pharmaceutical applications, 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride is also investigated for its utility in material science. Its conjugated system and sulfur-containing groups make it a potential candidate for organic electronics, such as OLEDs and conductive polymers. Researchers are examining its photophysical properties to develop advanced materials for optoelectronic devices.

The synthesis of 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride involves multi-step organic reactions, including the functionalization of the benzothiazole ring and subsequent coupling with pyrrolidine derivatives. Optimizing these synthetic routes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yields using sustainable methodologies.

Another trending topic is the analytical characterization of this compound. Techniques like NMR, HPLC, and mass spectrometry are essential for verifying its purity and structure. Given the rising demand for high-quality reference standards, suppliers are focusing on providing 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride with certified analytical data to support research and regulatory requirements.

Market trends indicate a growing demand for 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride, driven by its expanding applications in drug discovery and material innovation. Pharmaceutical companies and academic institutions are actively sourcing this compound for preclinical studies, fueling its commercial availability. Suppliers are also offering custom synthesis services to meet diverse research needs.

Safety and handling of 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride are frequently discussed in research forums. While it is not classified as a hazardous material, proper laboratory practices, such as using personal protective equipment (PPE) and working in well-ventilated areas, are recommended. Researchers often seek guidance on storage conditions to ensure its stability over time.

In summary, 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole hydrochloride (CAS No. 1420850-00-5) is a versatile compound with significant potential in pharmaceuticals and advanced materials. Its unique structure and properties make it a subject of ongoing research, aligning with current trends in precision medicine and sustainable technology. As scientific interest grows, so does the need for high-quality supplies and in-depth studies to unlock its full potential.